![molecular formula C15H15N3O B2674153 1-Benzyl-5-methoxybenzimidazol-2-amine CAS No. 33235-34-6](/img/structure/B2674153.png)
1-Benzyl-5-methoxybenzimidazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Benzyl-5-methoxybenzimidazol-2-amine is a compound with the CAS Number: 33235-34-6 . It has a molecular weight of 253.3 . The IUPAC name for this compound is 1-benzyl-5-methoxy-1H-benzimidazol-2-amine . The physical form of this compound is a powder .
Molecular Structure Analysis
The InChI code for 1-Benzyl-5-methoxybenzimidazol-2-amine is 1S/C15H15N3O/c1-19-12-7-8-14-13 (9-12)17-15 (16)18 (14)10-11-5-3-2-4-6-11/h2-9H,10H2,1H3, (H2,16,17) . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
The compound has a melting point of 208-209 . It is stored at room temperature and its physical form is a powder .Scientific Research Applications
- Benzimidazole derivatives have been investigated for their potential as anticancer agents. They exhibit cytotoxic effects by interfering with cancer cell growth and proliferation. Researchers have explored the synthesis of novel benzimidazole analogs to enhance their selectivity and efficacy against different types of cancer cells .
- Benzimidazole compounds demonstrate antimicrobial activity against bacteria, fungi, and parasites. They inhibit essential enzymes and disrupt cellular processes, making them potential candidates for developing new antimicrobial drugs .
- Benzimidazole derivatives have been studied as antiparasitic agents. They show promise in treating parasitic infections, including helminthiasis (worm infections) and protozoal diseases .
- Some benzimidazole analogs exhibit antiviral activity. Researchers have explored their use against RNA viruses, including influenza and hepatitis C. These compounds interfere with viral replication and may serve as leads for drug development .
- Benzimidazole-based molecules have been investigated for their neuroprotective effects. They modulate neurotransmitter systems, potentially offering therapeutic benefits in neurodegenerative diseases such as Alzheimer’s and Parkinson’s .
- Beyond pharmacological applications, benzimidazole derivatives contribute to supramolecular assemblies. These materials have interesting properties and find use in adsorbents, thermostable polymers, nanocontainers, and liquid crystals for electronic conduction .
Anticancer Activity
Antimicrobial Properties
Antiparasitic Agents
Antiviral Potential
Neurological Applications
Supramolecular Assemblies and Material Science
Mechanism of Action
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-benzyl-5-methoxybenzimidazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O/c1-19-12-7-8-14-13(9-12)17-15(16)18(14)10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H2,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYNXIKPFBBSWFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N(C(=N2)N)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-5-methoxybenzimidazol-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.